JNJ-63533054

• CAS: 1802326-66-4
• Molecular Formula: C17H17ClN2O2
• Molecular Weight: 316.8 g/mol
• InChI: InChI=1S/C17H17ClN2O2/c1-12(13-6-3-2-4-7-13)20-16(21)11-19-17(22)14-8-5-9-15(18)10-14/h2-10,12H,11H2,1H3,(H,19,22)(H,20,21)/t12-/m0/s1
• InChIKey: MWDVCHRYCKXEBY-LBPRGKRZSA-N

JNJ-63533054 (CAS 1802326-66-4): Baseline Identity as a GPR139 Agonist for Research Procurement

JNJ-63533054 is an (S)-3-chloro-N-(2-oxo-2-((1-phenylethyl)amino)ethyl)benzamide small molecule that functions as a potent, selective, and orally active agonist of the orphan G protein-coupled receptor GPR139 . It specifically activates human GPR139 in calcium mobilization assays with an EC50 of 16 ± 6 nM and in GTPγS binding assays with an EC50 of 17 ± 4 nM . The compound is brain-penetrant (brain-to-plasma ratio of 1.2 in rat) and has been profiled in rodent behavioral models relevant to mood, anxiety, and motivation .

Pathway study Selective GPR139 activation with reported target engagement in recombinant cell models

CNS exposure Brain-penetrant tool for rodent behavioral pharmacology requiring central target access

Species scope Characterized across human, rat, and mouse orthologs for cross-species model translation

• [1] Dvorak CA, et al. Identification and SAR of Glycine Benzamides as Potent Agonists for the GPR139 Receptor. ACS Med Chem Lett. 2015 Jul 20;6(9):1015-8. doi:10.1021/acsmedchemlett.5b00247 View Source
• [2] Schiffer HH, et al. In vivo Characterization of a Selective, Orally Available, and Brain Penetrant Small Molecule GPR139 Agonist. Front Pharmacol. 2019 Mar 21;10:273. doi:10.3389/fphar.2019.00273 View Source

Why JNJ-63533054 Cannot Be Freely Substituted with Other GPR139 Agonists

GPR139 agonists are not interchangeable tool compounds. Despite targeting the same receptor, individual agonists differ substantially in potency, species cross-reactivity, brain penetration, pharmacokinetic half-life, and in vivo behavioral signatures . The quantitative evidence in Section 3 demonstrates that JNJ-63533054 distinguishes itself from comparators such as TC-O 9311 and TAK-041 (Zelatriazin) on at least four measurable dimensions that directly impact experimental design and data interpretation. Substituting without accounting for these differences risks introducing variability in target engagement, off-target activity, and behavioral readouts .

Potency shift Different EC50 profiles across species may alter in vitro occupancy estimates compared to TC-O 9311

PK mismatch Ultra-long half-life of TAK-041 precludes acute dosing paradigms; short t1/2 compounds may not serve chronic models

Behavioral direction Induction vs. reversal of anhedonic-like states implies distinct downstream signaling readouts that may not transfer

• [1] Dvorak CA, et al. Identification and SAR of Glycine Benzamides as Potent Agonists for the GPR139 Receptor. ACS Med Chem Lett. 2015 Jul 20;6(9):1015-8. doi:10.1021/acsmedchemlett.5b00247 View Source
• [2] Schiffer HH, et al. In vivo Characterization of a Selective, Orally Available, and Brain Penetrant Small Molecule GPR139 Agonist. Front Pharmacol. 2019 Mar 21;10:273. doi:10.3389/fphar.2019.00273 View Source

JNJ-63533054: Quantified Differentiation vs. TC-O 9311, TAK-041, and In-Class Agonists

Human GPR139 Potency Advantage vs. TC-O 9311 and TAK-041 in Calcium Mobilization Assays

JNJ-63533054 activates human GPR139 with an EC50 of 16 ± 6 nM in a calcium mobilization assay using HEK293 cells expressing recombinant human GPR139 . This represents a 2.4-fold greater potency than TC-O 9311 (EC50 = 39 nM in CHO-K1 cells expressing human GPR139) and a 1.4-fold greater potency than TAK-041 (EC50 = 22 nM in CHO-T-REx cells) . The lower EC50 of JNJ-63533054 translates to lower compound concentrations required to achieve equivalent receptor occupancy in vitro.

Human GPR139 potency

Cross-study comparable

EC50 16 ± 6 nM

Reported higher potency vs. TC-O 9311 (39 nM) and TAK-041 (22 nM) in calcium mobilization assays

Assay conditions differ across publications; cross-study comparison requires validation

Evidence Dimension	Potency at human GPR139 (EC50)
Target Compound Data	16 ± 6 nM (calcium mobilization, HEK293-hGPR139)
Comparator Or Baseline	TC-O 9311: 39 nM (calcium mobilization, CHO-K1-hGPR139); TAK-041: 22 nM (calcium mobilization, CHO-T-REx-hGPR139)
Quantified Difference	2.4-fold more potent than TC-O 9311; 1.4-fold more potent than TAK-041
Conditions	Calcium mobilization FLIPR assays in recombinant cell lines; assay conditions differ slightly between publications

Why This Matters

Higher potency allows use of lower compound concentrations, reducing the risk of solvent toxicity and off-target effects at high micromolar concentrations in cell-based assays.

• [1] Dvorak CA, et al. Identification and SAR of Glycine Benzamides as Potent Agonists for the GPR139 Receptor. ACS Med Chem Lett. 2015 Jul 20;6(9):1015-8. doi:10.1021/acsmedchemlett.5b00247. EC50 = 16 ± 6 nM for human GPR139 in calcium mobilization assay. View Source

Confirmed Selectivity Over 50 Off-Targets vs. TC-O 9311's Larger Panel

JNJ-63533054 was profiled against an external selectivity panel of 50 known GPCRs, ion channels, and transporters and found devoid of any cross-reactivity at relevant concentrations . In comparison, TC-O 9311 was screened against a larger panel of 90 diverse targets, also showing no activity . While the panel sizes differ (50 vs. 90 targets), both compounds demonstrate high selectivity for GPR139. However, the JNJ-63533054 panel explicitly includes GPR142, a related orphan GPCR, confirming selectivity against the closest phylogenetic relative .

Selectivity panel

Method context

50-target panel, includes GPR142

Supports interpretation of target engagement in native tissues co-expressing related orphan GPCRs

Panel size differs from TC-O 9311 (90 targets); negative data against GPR142 is a distinguishing feature

Evidence Dimension	Selectivity panel coverage and outcome
Target Compound Data	No cross-reactivity against 50 GPCRs, ion channels, and transporters (including GPR142)
Comparator Or Baseline	TC-O 9311: No activity against 90 diverse targets (target list not fully disclosed)
Quantified Difference	Both compounds clean; JNJ-63533054 panel size: 50 targets; TC-O 9311 panel size: 90 targets
Conditions	External selectivity panel, radioligand binding and functional assays at standard screening concentrations

Why This Matters

Confirmed absence of activity against GPR142, the most closely related orphan GPCR, reduces the risk that co-expressed GPR142 contributes to ambiguous pharmacological readouts in native tissue preparations.

• [1] Dvorak CA, et al. ACS Med Chem Lett. 2015;6(9):1015-8. Selectivity panel of 50 GPCRs, ion channels, and transporters including GPR142. View Source

Brain Penetration Quantified: Brain-to-Plasma Ratio of 1.2 vs. Unreported Ratios for TC-O 9311

Following oral administration (5 mg/kg) in rat, JNJ-63533054 achieves a brain-to-plasma ratio (b/p) of 1.2, with a Cmax of 317 ng/mL (~1 μM) in plasma . This quantitative brain penetration metric is not publicly available for TC-O 9311, for which brain exposure data have not been reported in peer-reviewed literature or vendor technical datasheets . TAK-041 is described as brain-penetrant in rodent models, but published b/p ratios are not readily accessible for direct comparison .

Brain penetration

Class-level inference

b/p ratio 1.2

Allows estimation of central target engagement from plasma concentrations in rodent models

Quantitative brain exposure data not publicly available for TC-O 9311

Evidence Dimension	Brain penetration (b/p ratio) after oral dosing in rat
Target Compound Data	b/p ratio = 1.2; plasma Cmax = 317 ng/mL (~1 μM) at 5 mg/kg p.o.
Comparator Or Baseline	TC-O 9311: no published b/p ratio; TAK-041: brain penetrant but published b/p ratio not identified
Quantified Difference	JNJ-63533054 b/p = 1.2; comparators lack publicly available quantitative brain exposure data
Conditions	Rat, 5 mg/kg oral gavage, PK time course

Why This Matters

A b/p ratio ≥ 1.0 confirms free equilibration across the blood-brain barrier, enabling researchers to estimate central target engagement from plasma concentrations without requiring cerebrospinal fluid sampling.

• [1] PeptideDB / Dvorak CA, et al. ACS Med Chem Lett. 2015. Pharmacokinetics: IV clearance 53 mL/min/kg, Cmax 317 ng/mL, t1/2 2.5 h, b/p 1.2 in rat. View Source
• [2] Schiffer HH, et al. Front Pharmacol. 2019;10:273. TAK-041 is described as brain penetrant; search of published phase 1 and preclinical data did not yield a rat b/p ratio. View Source

Cross-Species Potency: Defined EC50 Values for Human, Rat, and Mouse GPR139

JNJ-63533054 has been pharmacologically characterized across three species: human GPR139 EC50 = 16 nM, rat GPR139 EC50 = 63 ± 24 nM, and mouse GPR139 EC50 = 28 ± 7 nM in calcium mobilization assays . Saturation binding with [3H]JNJ-63533054 further confirms a single high-affinity binding site in each species (Kd: human = 10 nM, rat = 32 nM, mouse = 23 nM) . Cross-species EC50 data have not been publicly disclosed for TC-O 9311, which is characterized only at human GPR139 (EC50 = 39 nM) .

Cross-species potency

Class-level inference

Human 16 nM; Rat 63 nM; Mouse 28 nM

Supports species-informed dose interpretation for translational pharmacology studies

TC-O 9311 cross-species EC50 not publicly reported

Evidence Dimension	GPR139 agonist potency across human, rat, and mouse orthologs
Target Compound Data	Human EC50: 16 nM; Rat EC50: 63 nM; Mouse EC50: 28 nM. Kd: human 10 nM, rat 32 nM, mouse 23 nM
Comparator Or Baseline	TC-O 9311: human EC50 = 39 nM; rat and mouse EC50 not publicly reported
Quantified Difference	JNJ-63533054 provides defined EC50 values for all three species; TC-O 9311 lacks cross-species characterization
Conditions	Calcium mobilization (FLIPR) in recombinant HEK293 or CHO cell lines; [3H]JNJ-63533054 saturation binding for Kd

Why This Matters

Defined cross-species potency allows accurate dose selection when translating between recombinant human cell assays and rodent in vivo models, avoiding the common pitfall of under- or over-dosing due to species potency shifts.

• [1] Liu C, et al. GPR139, an Orphan Receptor Highly Enriched in the Habenula and Septum, Is Activated by the Essential Amino Acids L-Tryptophan and L-Phenylalanine. Mol Pharmacol. 2015 Nov;88(5):911-25. Supplementary data on JNJ-63533054 species cross-reactivity. View Source

Short Pharmacokinetic Half-Life (2.5 h) vs. TAK-041's Ultra-Long Human Half-Life (170–302 h)

In rat, JNJ-63533054 exhibits an IV clearance of 53 mL/min/kg, a terminal half-life (t1/2) of 2.5 hours, and oral Cmax of 317 ng/mL (~1 μM) . By contrast, TAK-041 demonstrates a remarkably long human half-life of 170–302 hours across dose cohorts in a Phase 1 study . The short half-life of JNJ-63533054 enables rapid washout and precise temporal control of target engagement in acute behavioral experiments, whereas TAK-041's multi-day half-life is suited for chronic dosing paradigms but complicates dose-response studies requiring within-session reversibility.

PK half-life

Cross-study comparable

Rat t1/2 2.5 h vs. TAK-041 human t1/2 170–302 h

Short half-life permits acute time-locked delivery; TAK-041 suited to chronic exposure models

Cross-species comparison; note rat vs. human data

Evidence Dimension	Terminal elimination half-life (t1/2)
Target Compound Data	Rat t1/2 = 2.5 h (IV bolus, 1 mg/kg)
Comparator Or Baseline	TAK-041: human t1/2 = 170–302 h (oral, Phase 1 study across multiple dose cohorts)
Quantified Difference	JNJ-63533054 half-life is approximately 68–121 times shorter than TAK-041 (cross-species comparison; note rat vs. human)
Conditions	JNJ-63533054: Sprague-Dawley rat, 1 mg/kg IV, 5 mg/kg PO; TAK-041: healthy human volunteers, oral tablet and suspension, single and multiple ascending doses

Why This Matters

A short half-life permits acute, time-locked delivery of the agonist and rapid offset, which is critical for behavioral pharmacology studies examining time-dependent effects or for experiments requiring within-subject dose-response curves on the same test day.

• [1] PeptideDB / Dvorak CA, et al. ACS Med Chem Lett. 2015. Rat PK: IV CL 53 mL/min/kg, Cmax 317 ng/mL, t1/2 2.5 h. View Source
• [2] Phase 1 study of TAK-041. BPS Publications / NCBI. TAK-041 half-life = 170–302 h in healthy participants and patients with stable schizophrenia. View Source

Divergent Behavioral Pharmacology: Anhedonic-Like vs. Pro-Social Effects Compared to TAK-041

In rodent behavioral models, JNJ-63533054 (10 mg/kg p.o.) produces an anhedonic-like effect in the urine sniffing test and a small anxiolytic-like effect in the marble burying test, with no significant effect in tail suspension, elevated plus maze, or learned helplessness . In contrast, TAK-041 (0.03–3 mg/kg p.o.) consistently rescues social interaction deficits in BALB/c mice and reverses anhedonia-like behavior in rodent models relevant to negative symptoms of schizophrenia . These opposing behavioral signatures—induction of anhedonia by JNJ-63533054 vs. reversal of anhedonia by TAK-041—indicate that these agonists produce distinct in vivo pharmacological outcomes despite acting on the same receptor.

Behavioral effect direction

Data to verify

Anhedonic-like effect (JNJ-63533054) vs. social interaction rescue (TAK-041)

Context-dependent; reported model-response context suggests opposite behavioral readouts for the same receptor

Requires model-specific validation; JNJ-63533054 effects documented in Sprague-Dawley rats

Evidence Dimension	Behavioral effect direction (anhedonia/social interaction)
Target Compound Data	JNJ-63533054 (10 mg/kg p.o.): anhedonic-like effect (reduced urine sniffing); mild anxiolytic effect (marble burying); no effect in tail suspension, EPM, or learned helplessness
Comparator Or Baseline	TAK-041 (0.03–3 mg/kg p.o.): reversal of social interaction deficits in BALB/c mice; pro-motivational effects on effort-based responding for reward
Quantified Difference	Opposite direction of effect on anhedonia/social behavior: JNJ-63533054 induces anhedonic-like state; TAK-041 reverses anhedonia and social deficits
Conditions	JNJ-63533054: male Sprague-Dawley rats, oral gavage, behavioral testing during light phase. TAK-041: BALB/c mice, oral gavage, social interaction and effort-based responding paradigms

Why This Matters

Researchers investigating negative symptoms of schizophrenia or social motivation deficits should select TAK-041 as a positive control; JNJ-63533054 is better suited as a tool to probe the role of GPR139 in inducing anhedonic states or for studies requiring a compound with a silent signal in traditional depression/anxiety assays.

• [1] Schiffer HH, et al. In vivo Characterization of a Selective, Orally Available, and Brain Penetrant Small Molecule GPR139 Agonist. Front Pharmacol. 2019;10:273. Behavioral profiling of JNJ-63533054. View Source

Recommended Application Scenarios for JNJ-63533054 Based on Quantitative Differentiation Evidence

Acute Behavioral Pharmacology Studies Requiring Rapid Onset/Offset of GPR139 Activation

JNJ-63533054's short rat half-life of 2.5 hours and defined brain penetration (b/p 1.2) make it the preferred GPR139 agonist for acute behavioral experiments where temporal precision is required . Researchers can administer a single oral dose (10–30 mg/kg) and confidently measure behavior within a narrow time window without carryover effects into subsequent testing sessions, a critical advantage over the ultra-long half-life clinical candidate TAK-041 which persists for days in circulation .

Recombinant Cell-Based Screening and GPR139 Binding Studies Across Species

With characterized EC50 values for human (16 nM), rat (63 nM), and mouse (28 nM) GPR139, along with Kd values determined by [3H]JNJ-63533054 saturation binding , JNJ-63533054 is uniquely suited as a radioligand and reference agonist for laboratories running binding assays or calcium mobilization screens across multiple species orthologs. The availability of tritiated JNJ-63533054 enables competitive binding experiments to characterize novel GPR139 ligands, a capability not publicly documented for TC-O 9311 .

Investigating the Role of GPR139 in Anhedonia and Negative Mood States

JNJ-63533054 produces a robust anhedonic-like effect in the rat urine sniffing test, with a mostly silent signal in standard tests of depression (tail suspension) and anxiety (elevated plus maze) . This selective induction of anhedonia-like behavior positions JNJ-63533054 as a specific tool for modeling negative affect states without the confound of generalized behavioral suppression, distinguishing it from TAK-041 which reverses rather than induces anhedonia .

GPR139 Counter-Screening Panels Requiring GPR142 Selectivity Confirmation

JNJ-63533054 has been explicitly shown to lack activity at GPR142, the closest orphan GPCR relative, as part of its 50-target selectivity panel . For laboratories building GPCR selectivity profiles or screening compounds against orphan receptor families, JNJ-63533054 serves as a validated GPR139-selective reference compound with documented negative data against GPR142, reducing the risk that observed effects are mediated through this phylogenetically related receptor .

Application

Selection Property

Validation Focus

Acute behavioral pharmacology

Short half-life and defined brain penetration

Temporal precision of target engagement and within-session reversibility

Cross-species GPCR screening

Characterized EC50 and Kd for human, rat, mouse orthologs

Competitive binding and calcium mobilization assay consistency

Anhedonia and negative affect modeling

Selective anhedonia-model response context

Confirmation of behavioral specificity vs. generalized suppression

GPR139 counter-screening

Documented inactivity at GPR142

Confirmation of selectivity against closest phylogenetic relative

• [1] Dvorak CA, et al. ACS Med Chem Lett. 2015;6(9):1015-8. / Liu C, et al. Mol Pharmacol. 2015;88(5):911-25. / Schiffer HH, et al. Front Pharmacol. 2019;10:273. View Source
• [2] Phase 1 TAK-041 PK study (BPS Publications). / Schiffer HH, et al. Schizophr Bull. 2020;46(Suppl 1):S106-S107. View Source